Cas no 78269-36-0 (1-Propanol, 3,3'-[1,2-phenylenebis(oxy)]bis-)

1-Propanol, 3,3'-[1,2-phenylenebis(oxy)]bis- structure
78269-36-0 structure
Product Name:1-Propanol, 3,3'-[1,2-phenylenebis(oxy)]bis-
CAS No:78269-36-0
MF:C12H18O4
MW:226.268924236298
CID:1792840
PubChem ID:12770496
Update Time:2025-04-21

1-Propanol, 3,3'-[1,2-phenylenebis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol, 3,3'-[1,2-phenylenebis(oxy)]bis-
    • 3-[2-(3-hydroxypropoxy)phenoxy]propan-1-ol
    • o-bis((3-hydroxypropyl)oxy)benzene
    • 3,3'-[1,2-Phenylenebis(oxy)]di(propan-1-ol)
    • SCHEMBL715500
    • DTXSID70509439
    • 78269-36-0
    • Inchi: 1S/C12H18O4/c13-7-3-9-15-11-5-1-2-6-12(11)16-10-4-8-14/h1-2,5-6,13-14H,3-4,7-10H2
    • InChI Key: VQMLPEHCSRHJSK-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1OCCCO)CCCO

Computed Properties

  • Exact Mass: 226.12050905g/mol
  • Monoisotopic Mass: 226.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 58.9Ų
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